Cas no 921921-23-5 (2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 921921-23-5
• MF: C₂₆H₂₃FN₂O
• MW: 398.472029924393
• CID: 6220288
• PubChem ID: 41109067
• Update Time: 2025-07-23

2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CHEMBL4923104
• F2302-0376
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(1-(4-fluorobenzyl)-1H-indol-3-yl)ethanone
• 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• AKOS024638297
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]ethanone
• 921921-23-5

• Inchi： 1S/C26H23FN2O/c27-22-13-11-19(12-14-22)17-28-18-21(23-8-2-4-10-25(23)28)16-26(30)29-15-5-7-20-6-1-3-9-24(20)29/h1-4,6,8-14,18H,5,7,15-17H2
• InChI Key： FIXQPCPTIVNFDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C2C=CC=CC1=2)CC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 398.17944152g/mol
• Monoisotopic Mass: 398.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 921921-23-5)

The compound 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 921921-23-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of indole and tetrahydroquinoline moieties makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential interactions with biological targets, given its fluorophenyl and methylindole functional groups, which are known to influence binding affinity and pharmacokinetic properties.

In recent years, the demand for heterocyclic compounds like 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has surged due to their versatility in drug discovery. The presence of a fluorine atom in the 4-fluorophenyl group enhances the molecule's metabolic stability and bioavailability, a feature highly sought after in modern medicinal chemistry. This compound's tetrahydroquinoline core is also notable for its role in modulating neurotransmitter receptors, making it a subject of interest for neurological and psychiatric research.

From a synthetic perspective, the preparation of CAS No. 921921-23-5 involves multi-step organic reactions, including N-alkylation and Friedel-Crafts acylation. These methods are widely discussed in academic literature, with researchers optimizing conditions to improve yield and purity. The compound's indole-3-yl segment is particularly reactive, allowing for further derivatization to explore structure-activity relationships (SAR). Such studies are critical for identifying analogs with enhanced efficacy and reduced side effects.

The growing interest in small-molecule therapeutics has placed 2-{1-(4-fluorophenyl)methyl-1H-indol-3-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one at the forefront of innovation. Its potential applications span anti-inflammatory, antioxidant, and neuroprotective activities, aligning with current trends in precision medicine. Additionally, the compound's fluorinated aromatic system is a hotspot for computational drug design, as it facilitates interactions with hydrophobic pockets in target proteins.

As the scientific community continues to explore CAS No. 921921-23-5, its relevance in addressing unmet medical needs becomes increasingly apparent. Whether in central nervous system (CNS) disorders or metabolic diseases, this molecule exemplifies the convergence of synthetic chemistry and biological research. Future studies will likely focus on its in vivo performance and clinical translation, solidifying its place in the next generation of therapeutics.